Cas no 1807941-79-2 ((2S)-3-methoxy-2-(methylamino)propanamide hydrochloride)

• Product Name: (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride
• CAS No: 1807941-79-2
• MF: C₅H₁₃ClN₂O₂
• MW: 168.621920347214
• MDL: MFCD28968198
• CID: 4619249
• PubChem ID: 119031906
• Update Time: 2025-11-01

(2S)-3-methoxy-2-(methylamino)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride

• MDL： MFCD28968198
• Inchi： 1S/C5H12N2O2.ClH/c1-7-4(3-9-2)5(6)8;/h4,7H,3H2,1-2H3,(H2,6,8);1H/t4-;/m0./s1
• InChI Key： OTLVOJOQNPBCAY-WCCKRBBISA-N
• SMILES： [C@@H](NC)(C(=O)N)COC.Cl

Additional information on (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride

Introduction to (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride (CAS No. 1807941-79-2)

(2S)-3-methoxy-2-(methylamino)propanamide hydrochloride, identified by its CAS number 1807941-79-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and therapeutic potential. The specific stereochemistry and functional groups present in this molecule contribute to its unique chemical properties and make it a valuable subject of study for researchers exploring novel drug candidates.

The molecular structure of (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride features a chiral center at the proline-like moiety, which is indicated by the (S) configuration. This stereochemical feature is crucial as it can influence the compound's interaction with biological targets, including enzymes and receptors. The presence of both a methoxy group and a methylamino group further enhances the complexity of its interactions, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral amides as pharmacological agents due to their ability to exhibit high selectivity and efficacy. Research has demonstrated that the stereochemistry of amides can significantly impact their pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that enantiomeric excess in amide-based drugs can lead to improved therapeutic outcomes by enhancing target binding affinity while minimizing off-target effects.

The hydrochloride salt form of (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for drug formulation and delivery. Improved solubility can lead to better bioavailability and more effective drug administration, making this compound particularly attractive for pharmaceutical applications. Additionally, the hydrochloride form provides stability and ease of handling during synthesis and storage, which are essential considerations in industrial-scale production.

Current research in the field of amide-based drugs has highlighted their potential in treating various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The unique structural features of (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride suggest that it may have applications in these areas. For example, its chiral center and functional groups could interact with specific biological pathways involved in disease progression, potentially leading to novel therapeutic strategies.

One notable area of investigation has been the use of chiral amides as protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, including signal transduction and degradation of proteins. Inhibiting these enzymes has been shown to be effective in treating conditions such as cancer, HIV/AIDS, and autoimmune diseases. The structure of (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride suggests that it could interact with protease active sites due to its size and shape complementarity, as well as its ability to form hydrogen bonds with key residues.

Another area of interest has been the development of chiral amides as kinase inhibitors. Kinases are enzymes that regulate cell growth and division, and their dysregulation is associated with various diseases, particularly cancer. By designing compounds that specifically target kinase activity, researchers aim to develop treatments that can inhibit tumor growth while minimizing side effects. The stereochemical properties of (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride make it a promising candidate for this application.

The synthesis of (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve the desired stereochemical purity. These methods not only enhance the efficiency of production but also contribute to the overall quality of the final product.

In conclusion, (2S)-3-methoxy-2-(methylamino)propanamide hydrochloride (CAS No. 1807941-79-2) is a compound with significant potential in pharmaceutical research due to its unique structural features and biological activities. Its chiral center, functional groups, and solubility profile make it an attractive candidate for further investigation in drug development. As research continues to uncover new therapeutic applications for chiral amides, compounds like this one will play a crucial role in advancing medical treatments for various diseases.